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Compound of Interest

Compound Name: H-Glu-Ser-Leu-Phe-OH

CAS No.: 286471-35-0

Cat. No.: B1448978

Get Quote

Executive Summary & Physicochemical Profile
Glu-Ser-Leu-Phe (ESLF) is a tetrapeptide exhibiting distinct amphipathicity. The N-terminal

Glutamic Acid (Glu) and Serine (Ser) provide hydrophilic solubility and hydrogen-bonding

potential, while the C-terminal Leucine (Leu) and Phenylalanine (Phe) form a hydrophobic

pharmacophore often associated with receptor binding pockets (e.g., Formyl Peptide

Receptors) or protease active sites (e.g., Angiotensin-Converting Enzyme).
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Parameter Value Technical Implication

Sequence Glu-Ser-Leu-Phe Amphipathic linear chain

Molecular Weight ~494.54 g/mol
Small molecule-like

pharmacokinetics

Isoelectric Point (pI) ~3.8 - 4.0
Net negative charge at

physiological pH (7.4)

Hydrophobicity Mixed

Glu-Ser: Hydrophilic (Solvent

exposed)Leu-Phe:

Hydrophobic (Receptor

anchor)

Solubility High in H₂O (>1 mg/mL)
Readily soluble in PBS; DMSO

not required for stock < 10 mM

Critical Formulation Strategy
Salt Form Selection: For cellular assays, use Acetate salts over TFA (Trifluoroacetate). TFA

salts can induce cytotoxicity and acidify culture media, confounding proliferation data.

Reconstitution: Dissolve in sterile, endotoxin-free water or PBS (pH 7.4). Avoid repeated

freeze-thaw cycles; aliquot into single-use vials stored at -80°C.

Stability & Metabolic Profiling (Pre-Clinical
Validation)
Before efficacy testing, the peptide's resistance to proteolytic degradation must be established.

The Leu-Phe bond is a known substrate for chymotrypsin-like proteases, while the N-terminus

is susceptible to aminopeptidases.

Plasma Stability Assay Protocol
Objective: Determine the half-life (

) of ESLF in human/murine plasma.
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Preparation: Spike ESLF (10 µM final) into pooled human plasma (pre-warmed to 37°C).

Sampling: Withdraw 100 µL aliquots at

min.

Quenching: Immediately add 300 µL ice-cold Acetonitrile (with internal standard, e.g.,

Tolbutamide) to precipitate proteins.

Analysis: Centrifuge (10,000 x g, 10 min) and analyze supernatant via LC-MS/MS.

Calculation: Plot

vs. time. The slope

yields

.

Protease Identification
To engineer stable analogs, identify the primary cleavage site:

Incubation: Incubate ESLF with purified Neprilysin (NEP) or ACE.

Readout: Monitor the appearance of fragments (Glu-Ser and Leu-Phe) via HPLC.

Insight: If rapid degradation occurs at the Leu-Phe bond, C-terminal amidation (

) or D-amino acid substitution (e.g., Glu-Ser-dLeu-Phe) is the recommended medicinal
chemistry pivot.

Mechanism of Action (MOA): Receptor & Signaling
Pathways
The -Leu-Phe motif strongly suggests interaction with the Formyl Peptide Receptor (FPR)

family or similar chemotactic GPCRs. The following workflows validate this specific interaction.

GPCR Activation Workflow (Calcium Flux)
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Rationale: FPR1/FPR2 activation triggers

-mediated phospholipase C (PLC) activation, releasing intracellular

.

Protocol:

Cell Line: CHO-K1 cells stably expressing human FPR1 or FPR2 (or HL-60 differentiated

neutrophils).

Dye Loading: Incubate cells with Fluo-4 AM (calcium indicator) for 30 min at 37°C.

Baseline: Measure fluorescence (Ex 494 / Em 516 nm) for 30 seconds.

Stimulation: Inject ESLF (0.1 nM – 10 µM). Use fMLP (100 nM) as a positive control.

Data Analysis: Calculate

. A dose-dependent increase confirms agonist activity.

Signaling Pathway Visualization
The diagram below illustrates the hypothetical signaling cascade triggered by ESLF binding to

a chemotactic GPCR, leading to cytoskeletal rearrangement (migration) and transcriptional

changes.
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Figure 1: Predicted signaling cascade for ESLF acting via G-protein coupled chemotactic

receptors.

Functional Bioactivity Assays
Beyond receptor binding, the peptide must demonstrate functional output in a physiological

context.

Chemotaxis (Transwell Migration) Assay
Objective: Verify if ESLF induces immune cell migration (neutrophil/monocyte recruitment).

System: 96-well Transwell plates (3 µm pore size).

Lower Chamber: Add ESLF (0.1, 1, 10, 100 µM) in serum-free media.

Upper Chamber: Seed

HL-60 cells (differentiated).

Incubation: 2–4 hours at 37°C, 5% CO₂.

Quantification: Count migrated cells in the lower chamber using CellTiter-Glo® or flow

cytometry.

Control: Use fMLP as positive control; Media only as negative.

ACE Inhibition Assay (Hypertension Relevance)
Rationale: Peptides with hydrophobic C-termini (like -Leu-Phe) are classic competitive

inhibitors of Angiotensin-Converting Enzyme (ACE).

Substrate: Use HHL (Hippuryl-His-Leu).

Reaction: Incubate ACE (from rabbit lung) with ESLF + HHL for 30 min at 37°C.

Detection: Measure the release of Hippuric Acid via HPLC (Absorbance at 228 nm).

Metric: Calculate
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. A value

indicates moderate potency.

Experimental Validation Workflow
This flowchart provides a decision matrix for researchers to validate ESLF activity sequentially.
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Figure 2: Step-by-step validation logic for characterizing the ESLF peptide.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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